Cas no 17140-70-4 (N-Ethylephedrine)

• Product Name: N-Ethylephedrine
• CAS No: 17140-70-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 224595
• Update Time: 2023-08-03

N-Ethylephedrine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(1R)-1-(ethylmethylamino)ethyl]-,(aS)-rel-
• Benzenemethanol,a-[1-(ethylmethylamino)ethyl]-,(R*,S*)-
• N-Ethylephedrine
• Benzenemethanol, alpha-(1-(ethylmethylamino)ethyl)-, (R*,S*)-
• Benzenemethanol, alpha-((1R)-1-(ethylmethylamino)ethyl)-,(alphaS)-rel-
• Q27268905

• Inchi： 1S/C12H19NO/c1-4-13(3)10(2)12(14)11-8-6-5-7-9-11/h5-10,12,14H,4H2,1-3H3/t10-,12+/m1/s1
• InChI Key： IRVLBORJKFZWMI-PWSUYJOCSA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@@H](C)N(C)CC

Computed Properties

• Exact Mass: 193.146664
• Monoisotopic Mass: 193.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5